Rabdosia rubescens
Rabdosia rubescens
Rabdosia rubescens
Rabdosia rubescens
LamiaceaeIsodonIsodon coetsa
Plant Description
Rabdosia rubescens, commonly known as Chinese Bushmint or Xiang Cha Cai, is a prominent medicinal herb in traditional Chinese medicine. Rich in diterpenoids like oridonin and ponicidin, it exhibits significant anti-inflammatory, antibacterial, and antitumor properties. Traditionally used for treating sore throat, tonsillitis, and various inflammatory conditions, its phytochemical profile supports its role in modern pharmacognosy for potential therapeutic applications, particularly in oncology and immunology.
Geographic Distribution
Distributed in East China, Central China, South China, and Southwest provinces of China, as well as Korea, Japan, India, Vietnam, Laos, Myanmar, and Thailand.
Related Compounds
Related Compounds
Natural product compounds extracted from this plant
Statistics
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Taxonomy
FamilyLamiaceae
GenusIsodon
SpeciesIsodon coetsa
Metadata
Created At2/2/2026
Updated At2/12/2026